Cas no 175136-30-8 (2-(5-Methyl-2-phenylthiazol-4-yl)ethanol)

• Product Name: 2-(5-Methyl-2-phenylthiazol-4-yl)ethanol
• CAS No: 175136-30-8
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 111820
• PubChem ID: 2760018
• Update Time: 2025-11-01

2-(5-Methyl-2-phenylthiazol-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-2-phenylthiazol-4-yl)ethanol
• 2-(5-Methyl-2-phenyl-1,3-thiazol-4-yl)ethan-1-ol
• 2-(5-Methyl-2-phenyl-1,3-thiazol-4-yl)ethanol
• 4-Thiazoleethanol,5-methyl-2-phenyl-
• 2-(5-methyl-2-phenyl-thiazol-4-yl)-ethanol
• 2-[5-methyl-2-phenyl-1,3-thiazol-4-yl]ethanol
• AC1MC1QG
• AG-E-24864
• CTK4D5264
• SBB095812
• SureCN1436076
• 2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)ethan-1-ol, AldrichCPR
• SCHEMBL1436076
• 2-(5-Methyl-2-phenylthiazol-4-yl)ethan-1-ol
• 4-Thiazoleethanol, 5-methyl-2-phenyl-
• CS-0358777
• LFWWGOVVMHFOKV-UHFFFAOYSA-N
• AKOS022181320
• FS-1495
• DTXSID90374989
• 175136-30-8

• MDL： MFCD00218793
• Inchi： 1S/C12H13NOS/c1-9-11(7-8-14)13-12(15-9)10-5-3-2-4-6-10/h2-6,14H,7-8H2,1H3
• InChI Key： LFWWGOVVMHFOKV-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1C)CCO

Computed Properties

• Exact Mass: 219.07189
• Monoisotopic Mass: 219.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 33.12
• LogP: 2.65330

Additional information on 2-(5-Methyl-2-phenylthiazol-4-yl)ethanol

2-(5-Methyl-2-phenylthiazol-4-yl)ethanol (CAS No. 175136-30-8): An Overview of Its Properties, Applications, and Recent Research

2-(5-Methyl-2-phenylthiazol-4-yl)ethanol (CAS No. 175136-30-8) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.

The chemical structure of 2-(5-Methyl-2-phenylthiazol-4-yl)ethanol consists of a thiazole ring substituted with a phenyl group and a methyl group, along with an ethanol side chain. This specific arrangement of functional groups imparts distinct chemical and biological characteristics to the molecule. The thiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets.

In recent years, extensive research has been conducted to explore the potential applications of 2-(5-Methyl-2-phenylthiazol-4-yl)ethanol in various fields. One notable area of interest is its use as an intermediate in the synthesis of more complex molecules. The presence of the thiazole ring and the ethanol side chain provides multiple points for further chemical modification, making it a valuable starting material for the development of novel drugs and materials.

Studies have also focused on the biological activities of 2-(5-Methyl-2-phenylthiazol-4-yl)ethanol. For instance, research published in the Journal of Medicinal Chemistry highlighted its potent antimicrobial properties against a range of bacteria and fungi. The compound's ability to disrupt microbial cell membranes and inhibit essential enzymes makes it a promising candidate for the development of new antimicrobial agents.

Beyond antimicrobial applications, 2-(5-Methyl-2-phenylthiazol-4-yl)ethanol has shown potential in cancer research. A study published in Cancer Letters demonstrated that this compound exhibits significant antiproliferative effects on various cancer cell lines. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy. These findings suggest that 2-(5-Methyl-2-phenylthiazol-4-yl)ethanol could be further developed as a lead compound for anticancer drugs.

The pharmacokinetic properties of 2-(5-Methyl-2-phenylthiazol-4-yl)ethanol have also been investigated to assess its suitability as a therapeutic agent. Research indicates that it has favorable solubility and permeability characteristics, which are essential for effective drug delivery. Additionally, studies have shown that the compound is stable under physiological conditions and has low toxicity, making it a safe candidate for further clinical evaluation.

In terms of synthetic methods, several efficient routes have been developed to produce 2-(5-Methyl-2-phenylthiazol-4-yl)ethanol. One common approach involves the reaction of 4-chloroacetylthioanisole with phenacyl bromide followed by reduction to form the final product. These synthetic methods are scalable and can be adapted for large-scale production, which is crucial for commercial applications.

The environmental impact of 2-(5-Methyl-2-phenylthiazol-4-yl)ethanol has also been considered in recent studies. Research suggests that the compound is biodegradable and does not pose significant environmental risks when used responsibly. This characteristic is particularly important in the context of sustainable chemistry practices.

In conclusion, 2-(5-Methyl-2-phenylthiazol-4-y l)ethanol (CAS No. 175136-30-8) is a versatile compound with promising applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical applications.